![molecular formula C17H14ClN3O4 B3848317 methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate](/img/structure/B3848317.png)
methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate
Overview
Description
Methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CTK8F1435, and it has a molecular formula of C19H15ClN4O4.
Mechanism of Action
The mechanism of action of methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate involves the inhibition of tubulin polymerization, which is an important process for cell division. This compound has been shown to induce cell cycle arrest and apoptosis in cancer cells, which makes it a promising candidate for cancer treatment.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. This compound has been shown to inhibit the growth of cancer cells, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells. In addition, this compound has been shown to have anti-inflammatory properties, which makes it a promising candidate for the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate in lab experiments is its potent anti-cancer properties. This compound has been shown to inhibit the growth of cancer cells, and it has been shown to induce cell cycle arrest and apoptosis in cancer cells. However, one limitation of using this compound in lab experiments is its potential toxicity. Further studies are needed to determine the safety of this compound for use in humans.
Future Directions
There are several future directions for the study of methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate. One direction is to study the potential use of this compound in combination with other chemotherapeutic agents for the treatment of cancer. Another direction is to study the safety and toxicity of this compound in animal models. Finally, further studies are needed to determine the potential use of this compound in the treatment of inflammatory diseases.
Conclusion:
In conclusion, this compound is a promising compound for scientific research, particularly in the field of cancer research. This compound has been shown to have potent anti-cancer properties, and it has been studied for its potential use as a chemotherapeutic agent. Further studies are needed to determine the safety and toxicity of this compound for use in humans, as well as its potential use in the treatment of inflammatory diseases.
Scientific Research Applications
Methyl 4-{2-[[(3-chlorophenyl)amino](oxo)acetyl]carbonohydrazonoyl}benzoate has been studied for its potential applications in scientific research, particularly in the field of cancer research. This compound has been shown to have anti-cancer properties, and it has been studied for its potential use as a chemotherapeutic agent.
properties
IUPAC Name |
methyl 4-[(E)-[[2-(3-chloroanilino)-2-oxoacetyl]hydrazinylidene]methyl]benzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14ClN3O4/c1-25-17(24)12-7-5-11(6-8-12)10-19-21-16(23)15(22)20-14-4-2-3-13(18)9-14/h2-10H,1H3,(H,20,22)(H,21,23)/b19-10+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZAFYVHBWIYHJKD-VXLYETTFSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)C=NNC(=O)C(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)C1=CC=C(C=C1)/C=N/NC(=O)C(=O)NC2=CC(=CC=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14ClN3O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.8 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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